Cas no 14288-91-6 (4-amino-N-4-(trifluoromethyl)pyrimidin-2-ylbenzene-1-sulfonamide)

• Product Name: 4-amino-N-4-(trifluoromethyl)pyrimidin-2-ylbenzene-1-sulfonamide
• CAS No: 14288-91-6
• MF: C₁₁H₉F₃N₄O₂S
• MW: 318.274970769882
• MDL: MFCD01222394
• CID: 120295
• PubChem ID: 2341956
• Update Time: 2025-04-18

4-amino-N-4-(trifluoromethyl)pyrimidin-2-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-[4-(trifluoromethyl)-2-pyrimidinyl]-
• 4-AMINO-N-[4-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL]BENZENESULFONAMIDE
• DTXSID90368181
• SR-01000032082-1
• 4-Amino-N-(4-(trifluoromethyl)pyrimidin-2-yl)benzenesulfonamide
• CS-0244106
• 14288-91-6
• 4-amino-N-[4-(trifluoromethyl)pyrimidin-2-yl]benzene-1-sulfonamide
• EN300-27198
• SB58336
• Z56824276
• AKOS000142301
• SR-01000032082
• 4-amino-N-4-(trifluoromethyl)pyrimidin-2-ylbenzene-1-sulfonamide

• MDL： MFCD01222394
• Inchi： 1S/C11H9F3N4O2S/c12-11(13,14)9-5-6-16-10(17-9)18-21(19,20)8-3-1-7(15)2-4-8/h1-6H,15H2,(H,16,17,18)
• InChI Key： JLBITKQKSSHPPT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC1N=CC=C(C(F)(F)F)N=1)(=O)=O

Computed Properties

• Exact Mass: 318.03983120g/mol
• Monoisotopic Mass: 318.03983120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides